2-((1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[1-(4-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C20H16ClN5OS/c1-13-2-6-15(7-3-13)25-18(27)11-28-20-17-10-24-26(19(17)22-12-23-20)16-8-4-14(21)5-9-16/h2-10,12H,11H2,1H3,(H,25,27)
• InChI Key: LWULHXYXGNWAET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC=NC3=C2C=NN3C4=CC=C(C=C4)Cl
• Molecular Formula: C20H16ClN5OS
• Molecular Weight: 409.9 g/mol

Description

The compound “2-((1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(p-tolyl)acetamide” is a complex organic molecule. It contains a pyrazolo[3,4-d]pyrimidin-4-yl moiety, which is a type of heterocyclic compound. This moiety is connected to a 4-chlorophenyl group and a p-tolyl group via a thioacetamide linker.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and a heterocyclic ring. The presence of the sulfur atom in the thioacetamide linker would likely have a significant effect on the overall structure and properties of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its specific structure. For example, the presence of the chlorophenyl and p-tolyl groups would likely make the compound relatively non-polar, and therefore not very soluble in water.

Scientific Research Applications

Anticancer Activity

• The compound’s unique structure suggests potential as an anticancer agent. Researchers have explored its effects on cancer cell lines, particularly those resistant to conventional therapies. .

Anti-Inflammatory Properties

• Preclinical studies suggest that this compound has anti-inflammatory effects. It may modulate immune responses by targeting specific inflammatory pathways. .

Neuroprotection and Cognitive Enhancement

• Given its kinase inhibition properties, researchers have explored its effects on neuronal function. It may enhance synaptic plasticity, memory formation, and cognitive performance. .

Antibacterial and Antifungal Activity

• A related compound (2-thioxodihydropyrido[2,3-d]pyrimidine) has demonstrated broad-spectrum antibacterial activity. Researchers have tested its efficacy against various bacterial strains, including drug-resistant ones. .

Metabolic Disorders and Obesity

• The compound’s kinase inhibition properties may influence metabolic pathways. Researchers have explored its effects on adipocyte differentiation, glucose homeostasis, and lipid metabolism. .

Mechanism of Action

The mechanism of action of this compound is not known without specific research. If it’s a drug or a drug candidate, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s a drug or a drug candidate, future research would likely focus on testing its efficacy and safety in preclinical and clinical trials.